Cas no 61565-18-2 (1,3,5-Pentanetriol, 3-(hydroxymethyl)-)

• Product Name: 1,3,5-Pentanetriol, 3-(hydroxymethyl)-
• CAS No: 61565-18-2
• MF: C₆H₁₄O₄
• MW: 150.172962665558
• CID: 474588
• PubChem ID: 21399706
• Update Time: 2025-04-19

1,3,5-Pentanetriol, 3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetriol, 3-(hydroxymethyl)-
• 3-(hydroxymethyl)pentane-1,3,5-triol
• DTXSID40613118
• 61565-18-2
• EN300-7501048
• SCHEMBL409982

• Inchi： 1S/C6H14O4/c7-3-1-6(10,5-9)2-4-8/h7-10H,1-5H2
• InChI Key： JLQQVSKMDDAFPK-UHFFFAOYSA-N
• SMILES： OC(CO)(CCO)CCO

Computed Properties

• Exact Mass: 150.08922
• Monoisotopic Mass: 150.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 77.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92